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Compound of Interest

2-Bromo-3-methylbutanoyl!
Compound Name:
chloride

cat. No.: B2623398

An in-depth analysis of 2-Bromo-3-methylbutanoyl chloride, a significant chemical
compound in various research and development applications, is provided below. This guide
details its molecular structure and weight, offering valuable data for researchers, scientists, and
professionals in drug development.

Molecular Identity and Formula

2-Bromo-3-methylbutanoyl chloride is a derivative of butanoyl chloride. Its chemical
structure is characterized by a four-carbon chain with a carbonyl chloride group at the first
carbon, a bromine atom at the second, and a methyl group at the third. The systematic IUPAC
name for this compound is 2-bromo-3-methylbutanoyl chloride.[1] Its molecular formula is
C5H8BrCIO.[1][2][3][4]

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The table below outlines the atomic weights of the elements in 2-Bromo-3-methylbutanoyl
chloride.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b2623398?utm_src=pdf-interest
https://www.benchchem.com/product/b2623398?utm_src=pdf-body
https://www.benchchem.com/product/b2623398?utm_src=pdf-body
https://www.benchchem.com/product/b2623398?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-methylbutanoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-methylbutanoyl-chloride
https://www.guidechem.com/encyclopedia/2-bromo-3-methylbutanoyl-chlor-dic10830402.html
https://wap.guidechem.com/encyclopedia/butanoyl-chloride-2-bromo-3-me-dic787938.html
https://pubchemlite.lcsb.uni.lu/e/compound/12486982
https://www.benchchem.com/product/b2623398?utm_src=pdf-body
https://www.benchchem.com/product/b2623398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2623398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Atomic Weight

Total Weight (

Element Symbol Count
(g/mol) g/mol )
Carbon C 5 12.011 60.055
Hydrogen H 8 1.008 8.064
Bromine Br 1 79.904[5][61[7] 79.904
Chlorine Cl 1 35.453[8][9] 35.453
15.999[10][11]
Oxygen O 1 15.999
[12]
Total 199.475

Based on the individual atomic weights, the calculated molecular weight of 2-Bromo-3-

methylbutanoyl chloride is approximately 199.475 g/mol . This value is consistent with

published data, which reports the molecular weight as 199.47 g/mol .[1][2][3]

Molecular Structure Visualization

To further elucidate the molecular structure, a 2D diagram has been generated using the

Graphviz DOT language. This visualization provides a clear representation of the atomic

arrangement and bonding within the 2-Bromo-3-methylbutanoyl chloride molecule.
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Caption: 2D structure of 2-Bromo-3-methylbutanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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